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Application Notes
Principle of C-Peptide 2 as a Biomarker for Beta-Cell
Function
In pancreatic beta-cells, proinsulin is proteolytically cleaved to form equimolar amounts of

insulin and connecting peptide (C-peptide).[1][2][3][4] Rats, unlike humans, have two proinsulin

genes and therefore produce two distinct C-peptides, C-peptide 1 and C-peptide 2.[5] Both

insulin and C-peptide are stored in secretory granules and co-secreted into the portal

circulation in response to stimuli like glucose.

While insulin is largely cleared during its first pass through the liver, C-peptide is not

significantly extracted by the liver and has a longer half-life in circulation (approximately 30-35

minutes compared to 3-5 minutes for insulin). This makes C-peptide a more stable and

accurate indicator of endogenous insulin secretion from beta-cells. Measuring C-peptide 2

provides a reliable assessment of pancreatic beta-cell secretory capacity.

Key Applications
Diabetes Research: C-peptide 2 measurement is crucial for distinguishing between different

diabetic states in rat models. Low C-peptide levels are indicative of severe beta-cell loss or
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dysfunction, characteristic of Type 1 diabetes models, whereas elevated levels can be

observed in states of insulin resistance, typical of early Type 2 diabetes models.

Therapeutic Efficacy Studies: Evaluating the effect of novel drugs on beta-cell preservation,

function, or regeneration. An increase or stabilization of C-peptide 2 levels in treated diabetic

rats compared to a control group can indicate a positive therapeutic effect.

Islet Transplantation Studies: Monitoring the function of transplanted pancreatic islets by

measuring C-peptide 2 secretion in recipient rats.

Metabolic Studies: Assessing beta-cell responsiveness to various secretagogues through

dynamic tests like the Intravenous Glucose Tolerance Test (IVGTT).

Proinsulin Processing and Secretion Pathway
The following diagram illustrates the cleavage of proinsulin within the beta-cell secretory

granule and the subsequent release of insulin and C-peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. C-Peptide-Based Assessment of Insulin Secretion in the Zucker Fatty Rat: A Modelistic
Study - PMC [pmc.ncbi.nlm.nih.gov]

2. C-Peptide-Based Assessment of Insulin Secretion in the Zucker Fatty Rat: A Modelistic
Study | PLOS One [journals.plos.org]

3. mesoscale.com [mesoscale.com]

4. C-Peptide: Reference Range, Interpretation, Collection and Panels
[emedicine.medscape.com]

5. C-peptide-2, rat - AnaSpec [bioscience.co.uk]

To cite this document: BenchChem. [Application Notes & Protocols: Assessing Beta-Cell
Function in Rats Using C-Peptide 2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028955#using-c-peptide-2-to-assess-beta-cell-
function-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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